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This technical guide provides a comprehensive overview of the electronic configuration of
atomic nitrogen, detailing its ground state, excited states, and the fundamental principles
governing its electronic structure. This document synthesizes theoretical principles with
experimental data, offering a robust resource for professionals in scientific research and
development.

Ground State Electronic Configuration

Atomic nitrogen (N), with an atomic number (Z) of 7, possesses seven electrons. In its ground
state, these electrons occupy the lowest available energy orbitals as dictated by the Aufbau
principle, the Pauli exclusion principle, and Hund's rule. The complete electronic configuration
Is 1522s22p3.[1][2] The shell structure is 2, 5.[3]

The distribution of electrons in the outermost shell, the valence shell (n=2), is of particular
chemical significance. The two electrons in the 2s orbital are paired, while the three electrons in
the 2p orbitals occupy separate degenerate orbitals (px, py, pz) with parallel spins, in
accordance with Hund's rule.[1] This results in three unpaired electrons, contributing to
nitrogen's characteristic reactivity and its ability to form multiple covalent bonds. The ground
state is described by the term symbol 4S°3/2.[4]

A logical diagram illustrating the electron filling order for the ground state of atomic nitrogen is
presented below.
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Caption: Logical workflow for determining the ground state electronic configuration of nitrogen.

Quantitative Data

The electronic structure of nitrogen is quantitatively described by its ionization energies,
electron affinity, and orbital binding energies. These parameters are crucial for predicting
chemical behavior and are summarized in the tables below.

lonization Energies

The ionization energy is the minimum energy required to remove an electron from a gaseous
atom or ion. The successive ionization energies of nitrogen are provided in Table 1. The large
jump in energy after the fifth ionization corresponds to the removal of core electrons from the
filled 1s shell.
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Table 1: Successive lonization Energies of
Atomic Nitrogen

lonization State lonization Energy (eV)[4]
N - N* +e- 14.5341

N* > N2+ + e~ 29.6013

N2+ — N3+ + e~ 47.44924

N3+ - N4+ + e~ 77.4735

N4+ > N5+ + e~ 97.8901

N5+ — N6+ + e~ 552.06741

Né+ — N7+ + e~ 667.0461377

Electron Affinity and Orbital Binding Energies

Electron affinity is the energy change that occurs when an electron is added to a neutral atom.
The electron binding energies correspond to the energy required to remove an electron from a
specific atomic orbital, as determined experimentally.

Table 2: Electron Affinity and Orbital Binding
Energies for Atomic Nitrogen

Parameter Energy (eV)
Electron Affinity (N + e~ - N7) -0.07 £ 0.02[5]
1s Orbital Binding Energy 409.9[6]

2s Orbital Binding Energy 37.3[6]

Excited Electronic States

When an atom absorbs energy, an electron can be promoted to a higher energy orbital,
resulting in an excited state. These states are transient and will decay back to the ground state,
emitting photons in the process. The NIST Atomic Spectra Database provides a comprehensive
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list of observed energy levels for neutral atomic nitrogen (N I). A selection of low-lying excited
states is presented in Table 3.

For example, a common excited state involves the promotion of a 2s electron to the 2p
subshell, resulting in the configuration 1s22s12p#. Another possibility is the excitation of a 2p
electron to the next principal energy level, such as 1s22s22p23st.[7]

Table 3: Selected
Excited State Energy
Levels of Neutral
Nitrogen (N 1)

Configuration Term J Level (cm~1)[8]
2s22p3 4g° 32 0.000

2s22p3 2D° 5/2 19224.464

32 19233.177

2s22p3 2pe 1/2 28838.920

3/2 28839.306

2s22p2(3P)3s 4p 1/2 83284.070

3/2 83317.830

5/2 83364.620

2s2p* 4p 5/2 88107.260

Experimental Determination Methodologies

The electronic configuration of atomic nitrogen is determined through various spectroscopic
techniques. These methods provide direct experimental evidence for the quantized nature of
atomic energy levels.

Atomic Emission Spectroscopy (AES)
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Principle: In AES, a sample of nitrogen gas is subjected to a high-energy source, such as an
electrical discharge or plasma, which excites the nitrogen atoms.[9] As the excited electrons
relax to lower energy states, they emit photons of specific wavelengths, creating an emission
spectrum. The discrete lines in this spectrum correspond to the energy differences between
electronic states.

Methodology:

o Sample Excitation: Atomic nitrogen is typically generated and excited in a low-pressure
environment using a high-voltage AC or DC capillary discharge tube or a microwave-induced
plasma source.[9][10]

 Light Collection: The light emitted from the discharge is collected and focused into a
spectrometer. This can be done using lenses and fiber optic cables.[11]

o Spectral Analysis: A spectrometer, such as a Czerny-Turner monochromator, disperses the
light by wavelength.

o Detection: A detector, like a charge-coupled device (CCD), records the intensity of light at
each wavelength, generating the emission spectrum.

o Data Interpretation: The wavelengths of the observed spectral lines are measured and used
to calculate the energy of the electronic transitions. By comparing these energies to
theoretical models and known transitions, the energy levels and thus the electronic
configurations can be deduced.

Photoelectron Spectroscopy (PES)

Principle: PES is based on the photoelectric effect and provides a direct measurement of
electron binding energies.[12] A sample is irradiated with high-energy photons (typically UV or
X-rays), causing electrons to be ejected. The kinetic energy of these ejected photoelectrons is
measured. By conserving energy, the binding energy of the electron in the atom can be
determined:

Ebinding = Ephoton - Ekinetic

Methodology:
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o Sample Preparation: A source of atomic nitrogen is required. This can be achieved through
methods such as microwave discharge of N2 gas.

 lonization: The atomic nitrogen sample is irradiated with a monochromatic source of high-
energy photons, such as those from a synchrotron or an X-ray tube (e.g., Al Ka source).[3]

» Energy Analysis: The ejected photoelectrons travel into an electron energy analyzer (e.g., a
hemispherical analyzer), which separates them based on their kinetic energy.[12]

» Detection: An electron detector counts the number of electrons at each kinetic energy.

» Data Interpretation: The resulting spectrum is a plot of electron count versus binding energy.
Each peak in the spectrum corresponds to the ionization of a specific atomic orbital (e.g., 1s,
2s, 2p). The area under each peak is proportional to the number of electrons in that orbital.
The PES spectrum for nitrogen shows distinct peaks corresponding to the 1s, 2s, and 2p
orbitals, confirming the 1s22s22p3 configuration.[2]

Below is a generalized workflow for experimental determination of electronic structure.
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Caption: Generalized experimental workflows for determining electronic structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b100902?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

